Cas no 4072-26-8 (Methanone, (2-hydroxy-5-methyl-3-nitrophenyl)phenyl-)

Methanone, (2-hydroxy-5-methyl-3-nitrophenyl)phenyl- structure
4072-26-8 structure
Product Name:Methanone, (2-hydroxy-5-methyl-3-nitrophenyl)phenyl-
CAS No:4072-26-8
MF:C14H11NO4
MW:257.241443872452
CID:1512738
PubChem ID:12429845
Update Time:2025-04-21

Methanone, (2-hydroxy-5-methyl-3-nitrophenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (2-hydroxy-5-methyl-3-nitrophenyl)phenyl-
    • (2-hydroxy-5-methyl-3-nitrophenyl)-phenylmethanone
    • 4072-26-8
    • (2-Hydroxy-5-methyl-3-nitrophenyl)(phenyl)methanone
    • DTXSID80497919
    • Inchi: 1S/C14H11NO4/c1-9-7-11(14(17)12(8-9)15(18)19)13(16)10-5-3-2-4-6-10/h2-8,17H,1H3
    • InChI Key: DDBVQKDHZLCTEK-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C)=CC=1C(C1C=CC=CC=1)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 257.06883
  • Monoisotopic Mass: 257.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 80.44

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